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Compound of Interest

Compound Name: 2-Chloro-4-ethylpyrimidine

CAS No.: 188707-99-5

Cat. No.: B065150

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation and

analysis of 2-Chloro-4-ethylpyrimidine, a key intermediate in various synthetic pathways. This

document compiles available data on its synthesis, and spectroscopic characterization to

support research and development activities.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Chloro-4-ethylpyrimidine is presented

below.

Property Value Source

Molecular Formula C₆H₇ClN₂ -

Molecular Weight 142.59 g/mol -

CAS Number 188707-99-5 -
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Synthesis of 2-Chloro-4-ethylpyrimidine
The primary method reported for the synthesis of 2-Chloro-4-ethylpyrimidine is the palladium-

catalyzed cross-coupling reaction.

Experimental Protocol: Palladium-Catalyzed Alkylation
While the full experimental details from the primary literature, Acta Chemica Scandinavica, 51,

302-306 (1997), could not be accessed, the general protocol involves the reaction of 2,4-

dichloropyrimidine with a suitable ethylating agent in the presence of a palladium catalyst. A

general representation of this reaction is as follows:

Starting Material: 2,4-Dichloropyrimidine

Reagent: Triethylalane (or similar ethylating agent)

Catalyst: Palladium complex (e.g., Pd(PPh₃)₄)

Solvent: Anhydrous aprotic solvent (e.g., THF, Dioxane)

Reaction Conditions: The reaction mixture is typically stirred under an inert atmosphere (e.g.,

Argon, Nitrogen) at a controlled temperature until completion.

Work-up and Purification: The reaction is quenched, followed by an aqueous work-up. The

crude product is then extracted with an organic solvent. Purification is achieved through

column chromatography on silica gel.
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To cite this document: BenchChem. [Structural Elucidation and Analysis of 2-Chloro-4-
ethylpyrimidine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065150/docs#structural-elucidation-and-analysis-of-
2-chloro-4-ethylpyrimidine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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